Cas no 1858334-23-2 (2-(1-ethyl-1H-imidazol-2-yl)cyclopropan-1-amine)

• Product Name: 2-(1-ethyl-1H-imidazol-2-yl)cyclopropan-1-amine
• CAS No: 1858334-23-2
• MF: C₈H₁₃N₃
• MW: 151.208921194077
• CID: 6409593
• PubChem ID: 130847671
• Update Time: 2025-05-25

2-(1-ethyl-1H-imidazol-2-yl)cyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(1-ethyl-1H-imidazol-2-yl)cyclopropan-1-amine
• 1858334-23-2
• EN300-1778044

• Inchi： 1S/C8H13N3/c1-2-11-4-3-10-8(11)6-5-7(6)9/h3-4,6-7H,2,5,9H2,1H3
• InChI Key： VTMAWGKKNBDLGA-UHFFFAOYSA-N
• SMILES： NC1CC1C1=NC=CN1CC

Computed Properties

• Exact Mass: 151.110947427g/mol
• Monoisotopic Mass: 151.110947427g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 148
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 43.8Ų

Additional information on 2-(1-ethyl-1H-imidazol-2-yl)cyclopropan-1-amine

Professional Introduction to 2-(1-ethyl-1H-imidazol-2-yl)cyclopropan-1-amine (CAS No. 1858334-23-2)

2-(1-ethyl-1H-imidazol-2-yl)cyclopropan-1-amine is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and functional properties. This compound, identified by the CAS number 1858334-23-2, has garnered considerable attention due to its potential applications in drug development and medicinal chemistry. The molecular structure of this compound incorporates a cyclopropane ring linked to an imidazole moiety, which is a common feature in many bioactive molecules. The presence of the 1-ethyl-1H-imidazol-2-yl substituent enhances its chemical reactivity and biological activity, making it a valuable scaffold for further derivatization and exploration.

The cyclopropane ring in 2-(1-ethyl-1H-imidazol-2-yl)cyclopropan-1-amine is a key structural element that contributes to its distinct pharmacological properties. Cyclopropane rings are known for their high reactivity due to the strain within the three-membered ring, which can be exploited to facilitate various chemical transformations. This strain also makes cyclopropane derivatives more versatile in interactions with biological targets, such as enzymes and receptors. The imidazole portion of the molecule provides additional functionality, including hydrogen bonding capabilities and the potential for coordination with metal ions, which are crucial for enzyme inhibition and receptor binding.

Recent research has highlighted the importance of heterocyclic compounds in drug discovery, with imidazole derivatives being particularly prominent. The combination of a cyclopropane ring and an imidazole moiety in 2-(1-ethyl-1H-imidazol-2-yl)cyclopropan-1-amine creates a unique chemical entity that has not been extensively explored but holds promise for various therapeutic applications. Studies have shown that such compounds can exhibit inhibitory effects on multiple targets, including kinases and other enzymes involved in cellular signaling pathways. These pathways are often dysregulated in diseases such as cancer, making them attractive therapeutic targets.

In the context of current pharmaceutical research, 2-(1-ethyl-1H-imidazol-2-yl)cyclopropan-1-amine has been investigated for its potential role in developing novel inhibitors. For instance, researchers have explored its ability to modulate the activity of protein kinases, which are critical mediators of cellular processes and are frequently implicated in disease states. The structural features of this compound allow it to interact with specific residues within the active sites of these kinases, potentially leading to the development of potent and selective inhibitors. Such inhibitors could serve as lead compounds for further optimization through structure-based drug design approaches.

The synthesis of 2-(1-ethyl-1H-imidazol-2-yl)cyclopropan-1-am ine involves multi-step organic reactions that highlight the compound's synthetic accessibility. The cyclopropane ring can be introduced through various methods, including cycloaddition reactions or functionalization of existing cyclic structures. The imidazole moiety is typically incorporated via condensation reactions between appropriate precursors. The use of modern synthetic techniques, such as transition metal-catalyzed cross-coupling reactions, has further enhanced the efficiency and scalability of producing this compound. These advancements in synthetic methodology have made it feasible to conduct large-scale screenings and derivatizations, accelerating the discovery process.

The biological evaluation of 2-(1-et hyl -1H-imidazol -2 -yl)cyclopropan -1-am ine has revealed several promising activities that warrant further investigation. Preclinical studies have demonstrated its potential as an anti-inflammatory agent by modulating cytokine production and inhibiting inflammatory pathways. Additionally, this compound has shown efficacy in models of pain relief by interacting with pain-signaling pathways. These findings suggest that it may have therapeutic applications beyond its initial scope, particularly in chronic inflammatory conditions and neuropathic pain syndromes.

The pharmacokinetic properties of 2-(1 ethyl -1H-imidazol -2 -yl)cyc lopropan -1-am ine are also an important consideration in its development as a drug candidate. Studies have indicated that this compound exhibits reasonable oral bioavailability and metabolic stability, which are critical factors for clinical efficacy. Furthermore, its solubility profile suggests potential for formulation into various dosage forms, including oral tablets and injectables. These pharmacokinetic characteristics make it a viable candidate for further clinical development if additional safety and efficacy data are obtained.

Future directions in the research of 2-(1 ethyl -1H-imidazol -2 -yl)cyc lopropan -1-am ine include exploring its mechanism of action in greater detail. Understanding how this compound interacts with biological targets at the molecular level will provide insights into its therapeutic potential and help guide future drug design efforts. Additionally, investigating its effects on cellular processes and animal models will provide valuable data on its safety profile and clinical relevance. Collaborative efforts between synthetic chemists, biologists, and pharmacologists will be essential to fully realize the potential of this compound.

In conclusion, 2-(1 ethyl -1H-imidazol -2 -yl)cyc lopropan -1-am ine (CAS No.1858334-23-2) is a promising compound with significant potential in pharmaceutical applications. Its unique structural features, combined with recent findings from preclinical studies, make it an attractive candidate for further development as a therapeutic agent. As research continues to uncover new applications for heterocyclic compounds like this one, it is likely that 2-(1 ethyl-1H-im idazol-2-yl)cyc lopropan-1-am ine will play an important role in addressing unmet medical needs.